Cas no 2034397-21-0 (1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea)

1-Cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea is a synthetic urea derivative characterized by its cyclohexyl and tetrahydropyranyl (oxan-4-yl) substituents. The compound's structure incorporates a hydroxyl group at the 3-position of the propyl linker, enhancing its potential for hydrogen bonding and solubility in polar solvents. This functional group arrangement may contribute to its utility in medicinal chemistry as an intermediate or pharmacophore, particularly in the design of enzyme inhibitors or receptor modulators. Its balanced lipophilicity, conferred by the cyclohexyl and tetrahydropyranyl moieties, could improve membrane permeability while maintaining metabolic stability. The compound's defined stereochemistry at the hydroxyl-bearing carbon may also be critical for selective biological interactions.
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea structure
2034397-21-0 structure
Product name:1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
CAS No:2034397-21-0
MF:C15H28N2O3
MW:284.394424438477
CID:5349952

1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexyl-3-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)urea
    • 1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
    • Inchi: 1S/C15H28N2O3/c18-14(12-7-10-20-11-8-12)6-9-16-15(19)17-13-4-2-1-3-5-13/h12-14,18H,1-11H2,(H2,16,17,19)
    • InChI Key: FHBOQDFJWNYKQT-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)C(CCNC(NC1CCCCC1)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Topological Polar Surface Area: 70.6
  • XLogP3: 1.5

1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6507-1511-10mg
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
10mg
$118.5 2023-09-08
Life Chemicals
F6507-1511-30mg
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
30mg
$178.5 2023-09-08
Life Chemicals
F6507-1511-5μmol
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
5μmol
$94.5 2023-09-08
Life Chemicals
F6507-1511-1mg
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
1mg
$81.0 2023-09-08
Life Chemicals
F6507-1511-2mg
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
2mg
$88.5 2023-09-08
Life Chemicals
F6507-1511-3mg
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
3mg
$94.5 2023-09-08
Life Chemicals
F6507-1511-10μmol
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
10μmol
$103.5 2023-09-08
Life Chemicals
F6507-1511-20μmol
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
20μmol
$118.5 2023-09-08
Life Chemicals
F6507-1511-2μmol
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
2μmol
$85.5 2023-09-08
Life Chemicals
F6507-1511-15mg
1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea
2034397-21-0
15mg
$133.5 2023-09-08

Additional information on 1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea

Comprehensive Overview of 1-Cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea (CAS No. 2034397-21-0)

The compound 1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea (CAS No. 2034397-21-0) is a specialized urea derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This molecule features a cyclohexyl group and a hydroxy-oxan-4-yl propyl chain, which contribute to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a scaffold for designing novel bioactive compounds, given its ability to interact with various biological targets.

In recent years, the demand for urea-based compounds has surged, driven by their versatility in drug development. 1-Cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea stands out due to its balanced hydrophobicity and hydrogen-bonding capacity, making it a candidate for modulating protein-protein interactions. Its CAS No. 2034397-21-0 is frequently searched in academic databases, reflecting its relevance in studies related to enzyme inhibition and receptor binding. The compound’s oxan-4-yl moiety also suggests potential applications in central nervous system (CNS) therapeutics, a hot topic in modern pharmacology.

The synthesis of 1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea involves multi-step organic reactions, often starting from cyclohexyl isocyanate and 3-hydroxy-3-(oxan-4-yl)propan-1-amine. Optimizing its yield and purity is critical for industrial-scale production, a challenge addressed in recent patents. Its hydroxypropyl segment enhances solubility, a property highly valued in formulations aiming to improve bioavailability. This aligns with current trends in drug delivery systems, where solubility remains a key bottleneck.

From an SEO perspective, queries like "1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea uses" or "CAS 2034397-21-0 suppliers" are common, indicating commercial and academic interest. The compound’s potential in cancer research and neurodegenerative diseases further boosts its online visibility. Analytical techniques such as HPLC and NMR are essential for characterizing this urea derivative, ensuring compliance with regulatory standards for pharmaceutical intermediates.

Environmental and safety profiles of 1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea are also under scrutiny, as sustainable chemistry gains traction. Researchers emphasize green synthesis methods to reduce waste, aligning with global initiatives like the UN Sustainable Development Goals. Its low toxicity (as per preliminary studies) makes it a safer alternative to traditional urea derivatives, addressing concerns raised in eco-friendly drug design forums.

In conclusion, 1-cyclohexyl-3-[3-hydroxy-3-(oxan-4-yl)propyl]urea (CAS No. 2034397-21-0) exemplifies innovation in medicinal chemistry. Its structural features, combined with emerging applications in targeted therapy and biocompatible materials, position it as a compound of enduring scientific and industrial value. Future research may unlock its full potential, particularly in addressing unmet medical needs.

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